molecular formula C23H18ClN3O4 B265228 N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide

N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide

Cat. No. B265228
M. Wt: 435.9 g/mol
InChI Key: DSDAHTQBZHFOFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide, also known as CPOP, is a chemical compound that has gained attention in the field of scientific research due to its potential pharmacological properties. CPOP belongs to the class of oxadiazole derivatives and has been studied for its anti-inflammatory, anti-cancer, and anti-microbial activities.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide is not fully understood. However, it is believed to act by inhibiting various cellular pathways involved in inflammation, cancer, and microbial growth. N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been found to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. It has also been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in the growth and survival of cancer cells.
Biochemical and physiological effects:
N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been found to have a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has also been found to induce apoptosis in cancer cells by activating caspase enzymes. Additionally, N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been found to inhibit the growth of bacterial and fungal strains by disrupting their cell membranes.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has several advantages for lab experiments. It is easy to synthesize and has a high purity. N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has also been found to be stable under various conditions, making it suitable for long-term storage. However, N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to dissolve in aqueous solutions. Additionally, N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide. Further studies are needed to understand the mechanism of action of N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide in greater detail. Additionally, studies are needed to investigate the potential therapeutic applications of N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide in vivo. Further optimization of the synthesis method may also be beneficial to obtain higher yields of N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide. Finally, studies are needed to investigate the potential side effects of N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide, if any, to ensure its safety for human use.
Conclusion:
In conclusion, N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide is a chemical compound that has gained attention in the field of scientific research due to its potential pharmacological properties. N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been studied for its anti-inflammatory, anti-cancer, and anti-microbial activities. The mechanism of action of N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide is not fully understood, but it is believed to act by inhibiting various cellular pathways involved in inflammation, cancer, and microbial growth. N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide, including further studies to understand its mechanism of action, investigate its potential therapeutic applications in vivo, and investigate its potential side effects.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide involves the reaction between 2-chlorobenzoyl chloride and 3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole-5-amine in the presence of a base. The resulting product is then treated with 3,4-dimethoxybenzylamine to obtain N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide. The process of synthesis has been optimized to obtain high yields of pure N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide.

Scientific Research Applications

N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has also shown anti-cancer activity by inducing apoptosis and inhibiting the growth of cancer cells. Additionally, N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has exhibited anti-microbial properties against a range of bacterial and fungal strains.

properties

Product Name

N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide

Molecular Formula

C23H18ClN3O4

Molecular Weight

435.9 g/mol

IUPAC Name

N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide

InChI

InChI=1S/C23H18ClN3O4/c1-29-19-12-11-14(13-20(19)30-2)21-26-23(31-27-21)16-8-4-3-7-15(16)22(28)25-18-10-6-5-9-17(18)24/h3-13H,1-2H3,(H,25,28)

InChI Key

DSDAHTQBZHFOFG-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3C(=O)NC4=CC=CC=C4Cl)OC

Canonical SMILES

COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3C(=O)NC4=CC=CC=C4Cl)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.